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Compound of Interest

Compound Name: Butylcyclopentane

Cat. No.: B043849

An In-depth Technical Guide to the Fundamental Properties and Characteristics of
Butylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties and
characteristics of butylcyclopentane. It is intended to be a valuable resource for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
and physical properties, spectral data, safety information, and relevant experimental
methodologies.

Chemical and Physical Properties

Butylcyclopentane is a cycloalkane with a butyl group attached to a cyclopentane ring.[1] It is
a colorless liquid at room temperature and is largely non-polar, which dictates its solubility
characteristics.[1] It is miscible with many organic solvents such as hexane, diethyl ether, and
toluene, but has very low solubility in water.[1]

Table 1: Physical and Chemical Properties of
Butylcyclopentane
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Property Value Source
Molecular Formula CoHis [21[31[41[5]
Molecular Weight 126.24 g/mol [21[31[4]
CAS Number 2040-95-1 [21[31[41[5]
IUPAC Name Butylcyclopentane [2][3]
Synonyms n-Butylcyclopentane [2][3][5]
Appearance Colorless liquid [1]
Density 0.784 g/mL [4]

Boiling Point 156 °C [4]
Melting Point -108 °C [4]
Solubility in Water Insoluble (2.3E-3 g/L at 25°C) [6]
Refractive Index 1.436

Spectral Data

Spectroscopic analysis is essential for the structural elucidation and identification of
butylcyclopentane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the hydrogen and carbon framework of
the molecule.

e 1H NMR: The proton NMR spectrum of butylcyclopentane would show characteristic
signals for the protons on the cyclopentane ring and the butyl chain.

e 13C NMR: The carbon NMR spectrum would display distinct peaks corresponding to the
different carbon environments in the molecule.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. For
butylcyclopentane, the IR spectrum is characterized by the vibrational frequencies of C-H
bonds in the alkane structure. The spectra are typically acquired from a neat liquid sample
placed between salt plates (e.g., NaCl or KBr).[3]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. For butylcyclopentane, electron ionization (El) is a common technique used.
The mass spectrum of butylcyclopentane shows a molecular ion peak corresponding to its
molecular weight, along with other fragment ions.[6]

Table 2: Summary of Spectral Data for

Butylcyclopentane

Technique Key Features

Signals corresponding to protons on the
1H NMR _ _ _
cyclopentane ring and the butyl side chain.

Resonances for the nine carbon atoms in their
13C NMR o ) )
distinct chemical environments.

R Spect C-H stretching and bending vibrations
ectrosco
P by characteristic of alkanes.

M Spect . Molecular ion peak (M*) at m/z = 126, and
ass Spectrometry o ,
characteristic fragmentation patterns.

Experimental Protocols

The following are detailed methodologies for key experiments related to the characterization
and synthesis of butylcyclopentane.

Determination of Boiling Point

The boiling point of butylcyclopentane can be determined by distillation.

Apparatus:
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Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle
Procedure:
o Place a sample of butylcyclopentane in the distillation flask along with a few boiling chips.

o Set up the distillation apparatus. The thermometer bulb should be positioned just below the
side arm of the distillation flask to ensure an accurate reading of the vapor temperature.

e Begin heating the flask gently.

e Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This temperature is the boiling point.

Measurement of Refractive Index

The refractive index can be measured using an Abbe refractometer.[7]
Apparatus:

e Abbe refractometer

e Dropper

o Ethanol or acetone for cleaning

Procedure:

o Calibrate the refractometer using a standard sample with a known refractive index.
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» Clean the prism surfaces of the refractometer with ethanol or acetone and allow them to dry.

[8]
e Place a few drops of butylcyclopentane onto the lower prism.[8]
e Close the prisms and allow the sample to spread evenly.

o Adjust the light source and the focus to get a sharp line dividing the light and dark fields in
the eyepiece.

» Rotate the knob to bring the dividing line to the center of the crosshairs.

¢ Read the refractive index from the scale.

Spectroscopic Analysis

3.3.1. NMR Spectroscopy

Sample Preparation:

¢ Dissolve a small amount of butylcyclopentane in a deuterated solvent (e.g., CDCIs).
o Transfer the solution to an NMR tube.

Data Acquisition:

e Acquire *H and 3C NMR spectra using a standard NMR spectrometer.

3.3.2. IR Spectroscopy

Sample Preparation:

» Place a drop of neat butylcyclopentane between two salt plates (e.g., NaCl).
e Mount the plates in the spectrometer.

Data Acquisition:

o Record the IR spectrum over the appropriate wavenumber range (e.g., 4000-400 cm™1).
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3.3.3. Mass Spectrometry
Sample Introduction:

 Introduce a volatile sample of butylcyclopentane into the mass spectrometer, often via a
gas chromatograph (GC-MS).

Data Acquisition:

o Obtain the mass spectrum using an appropriate ionization method, such as electron
ionization (EI).

Synthesis of Butylcyclopentane

Butylcyclopentane can be synthesized via several methods, including the Friedel-Crafts
alkylation of cyclopentane and the hydrogenation of butylcyclopentene.

3.4.1. Friedel-Crafts Alkylation of Cyclopentane

This method involves the reaction of cyclopentane with a butyl halide in the presence of a
Lewis acid catalyst.[9]

Materials:

Cyclopentane

1-Chlorobutane

Anhydrous aluminum chloride (AICI3)

Anhydrous diethyl ether

Aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:
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In a round-bottom flask equipped with a stir bar and a reflux condenser, dissolve
cyclopentane in anhydrous diethyl ether.

Cool the mixture in an ice bath.

Slowly add anhydrous aluminum chloride to the stirred solution.

Add 1-chlorobutane dropwise to the reaction mixture.

After the addition is complete, allow the reaction to stir at room temperature.
Quench the reaction by slowly adding water.

Separate the organic layer and wash it with aqueous sodium bicarbonate solution and then
with water.

Dry the organic layer over anhydrous magnesium sulfate.
Remove the solvent by rotary evaporation.

Purify the crude product by distillation to obtain butylcyclopentane.

3.4.2. Hydrogenation of Butylcyclopentene

This method involves the catalytic hydrogenation of butylcyclopentene.

Materials:

Butylcyclopentene

Palladium on carbon (Pd/C) catalyst

Ethanol or other suitable solvent

Hydrogen gas

Procedure:

In a hydrogenation apparatus, dissolve butylcyclopentene in ethanol.
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e Add a catalytic amount of Pd/C.
¢ Flush the system with hydrogen gas.

« Stir the reaction mixture under a hydrogen atmosphere until the reaction is complete (as
monitored by GC or TLC).

« Filter the reaction mixture to remove the catalyst.

» Remove the solvent by rotary evaporation to yield butylcyclopentane.

Visualizations
Experimental Workflow for Synthesis
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Cyclopentane + 1-Chlorobutane Butylcyclopentene
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Distillation Solvent Removal

Butylcyclopentane Butylcyclopentane

Friedel-Crafts Alkylation Hydrogenation

Figure 1: General Experimental Workflow for Butylcyclopentane Synthesis

Click to download full resolution via product page

Caption: General Experimental Workflow for Butylcyclopentane Synthesis

Characterization Logic
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Figure 2: Logical Flow for Characterization of Butylcyclopentane
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Caption: Logical Flow for Characterization of Butylcyclopentane

Safety Information

Butylcyclopentane is a flammable liquid and vapor.[2][6] Appropriate safety precautions
should be taken when handling this chemical.

Table 3: GHS Hazard Information for Butylcyclopentane
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. . Hazard Precautionary
Pictogram Signal Word
Statement(s) Statement(s)
Warning H226: Flammable P210: Keep away

rialt text

liquid and vapor

from heat, hot
surfaces, sparks,
open flames and other
ignition sources. No
smoking. P233: Keep
container tightly
closed. P240: Ground
and bond container
and receiving
equipment. P241: Use
explosion-proof
electrical/ventilating/lig
hting equipment.
P242: Use non-
sparking tools. P243:
Take action to prevent
static discharges.
P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P303+P361+P353: IF
ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin
with water or shower.
P370+P378: In case
of fire: Use
appropriate media to
extinguish.
P403+P235: Store in

a well-ventilated
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place. Keep cool.
P501: Dispose of
contents/container in
accordance with local

regulations.

Data sourced from PubChem and other safety data sheets.[2][6]

This guide provides a solid foundation for understanding the core properties and characteristics
of butylcyclopentane. For more detailed information, researchers are encouraged to consult
the cited literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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